Cas no 106238-00-0 (1H-Pyrazole, 1-acetyl-4,5-dihydro-3-(4-methylphenyl)-5-phenyl-)

• Product Name: 1H-Pyrazole, 1-acetyl-4,5-dihydro-3-(4-methylphenyl)-5-phenyl-
• CAS No: 106238-00-0
• MF: C₁₈H₁₈N₂O
• MW: 278.348324298859
• CID: 1180451
• Update Time: 2024-08-05

1H-Pyrazole, 1-acetyl-4,5-dihydro-3-(4-methylphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-acetyl-4,5-dihydro-3-(4-methylphenyl)-5-phenyl-
• Ethanone, 1-[4,5-dihydro-3-(4-methylphenyl)-5-phenyl-1H-pyrazol-1-yl]-

• Inchi： 1S/C18H18N2O/c1-13-8-10-15(11-9-13)17-12-18(20(19-17)14(2)21)16-6-4-3-5-7-16/h3-11,18H,12H2,1-2H3
• InChI Key： HXZRUDSYAXRFEQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC=CC=C2)CC(C2=CC=C(C)C=C2)=N1)C

Computed Properties

• Exact Mass: 278.14204

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Melting Point: 119-120 °C(Solv: cyclohexane (110-82-7))
• Boiling Point: 423.1±55.0 °C(Predicted)
• PSA: 32.67
• pka: -0.41±0.70(Predicted)